Cas no 50921-40-9 (1-(4-methylphenyl)cyclobutylmethanol)
1-(4-Methylphenyl)cyclobutylmethanol is a cyclobutane-derived alcohol featuring a para-methylphenyl substituent. This compound is of interest in synthetic organic chemistry due to its rigid cyclobutyl framework and aromatic functionality, which may serve as a versatile intermediate in the preparation of more complex structures. The presence of both hydroxyl and aromatic groups allows for further derivatization, enabling applications in pharmaceuticals, agrochemicals, or material science. Its well-defined molecular structure ensures consistent reactivity, making it a reliable building block for targeted synthesis. The compound’s stability under standard conditions facilitates handling and storage, while its purity is critical for precise reaction outcomes in research and industrial settings.
50921-40-9 structure
Product Name:1-(4-methylphenyl)cyclobutylmethanol
CAS No:50921-40-9
MF:C12H16O
MW:176.254843711853
CID:3410564
PubChem ID:59020129
Update Time:2025-06-18
1-(4-methylphenyl)cyclobutylmethanol Chemical and Physical Properties
Names and Identifiers
-
- CYCLOBUTANEMETHANOL, 1-(4-METHYLPHENYL)-
- 1-(4-methylphenyl)cyclobutylmethanol
- 50921-40-9
- EN300-1845446
- (1-(p-tolyl)cyclobutyl)methanol
- [1-(4-methylphenyl)cyclobutyl]methanol
- SCHEMBL8351027
-
- Inchi: 1S/C12H16O/c1-10-3-5-11(6-4-10)12(9-13)7-2-8-12/h3-6,13H,2,7-9H2,1H3
- InChI Key: CTOKYSJQNTXHJE-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(C)C=C2)(CO)CCC1
Computed Properties
- Exact Mass: 176.120115130Da
- Monoisotopic Mass: 176.120115130Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 20.2Ų
1-(4-methylphenyl)cyclobutylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1845446-1g |
[1-(4-methylphenyl)cyclobutyl]methanol |
50921-40-9 | 1g |
$1142.0 | 2023-09-19 | ||
| Enamine | EN300-1845446-5g |
[1-(4-methylphenyl)cyclobutyl]methanol |
50921-40-9 | 5g |
$3313.0 | 2023-09-19 | ||
| Enamine | EN300-1845446-10g |
[1-(4-methylphenyl)cyclobutyl]methanol |
50921-40-9 | 10g |
$4914.0 | 2023-09-19 | ||
| Enamine | EN300-1845446-0.05g |
[1-(4-methylphenyl)cyclobutyl]methanol |
50921-40-9 | 0.05g |
$959.0 | 2023-09-19 | ||
| Enamine | EN300-1845446-0.1g |
[1-(4-methylphenyl)cyclobutyl]methanol |
50921-40-9 | 0.1g |
$1005.0 | 2023-09-19 | ||
| Enamine | EN300-1845446-0.25g |
[1-(4-methylphenyl)cyclobutyl]methanol |
50921-40-9 | 0.25g |
$1051.0 | 2023-09-19 | ||
| Enamine | EN300-1845446-0.5g |
[1-(4-methylphenyl)cyclobutyl]methanol |
50921-40-9 | 0.5g |
$1097.0 | 2023-09-19 | ||
| Enamine | EN300-1845446-1.0g |
[1-(4-methylphenyl)cyclobutyl]methanol |
50921-40-9 | 1g |
$1142.0 | 2023-06-02 | ||
| Enamine | EN300-1845446-2.5g |
[1-(4-methylphenyl)cyclobutyl]methanol |
50921-40-9 | 2.5g |
$2240.0 | 2023-09-19 | ||
| Enamine | EN300-1845446-5.0g |
[1-(4-methylphenyl)cyclobutyl]methanol |
50921-40-9 | 5g |
$3313.0 | 2023-06-02 |
1-(4-methylphenyl)cyclobutylmethanol Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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